Cas no 648419-42-5 (Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]-)

Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]- structure
648419-42-5 structure
Product Name:Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]-
CAS No:648419-42-5
MF:C18H21NS
MW:283.431043386459
CID:415182
PubChem ID:22486378
Update Time:2025-04-19

Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-[2-(phenylthio)cyclopentyl]-
    • N-benzyl-2-phenylsulfanylcyclopentan-1-amine
    • 648419-42-5
    • SCHEMBL6320271
    • N-Benzyl-2-(phenylsulfanyl)cyclopentan-1-amine
    • DTXSID50626092
    • Inchi: 1S/C18H21NS/c1-3-8-15(9-4-1)14-19-17-12-7-13-18(17)20-16-10-5-2-6-11-16/h1-6,8-11,17-19H,7,12-14H2
    • InChI Key: PPRUQSRNWMQXDB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1CCCC1NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 283.13947085g/mol
  • Monoisotopic Mass: 283.13947085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.3Ų
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